Pyrazine
Pyrazine
Pyrazine, also known as 1, 4-diazin or p-diazine, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Pyrazine exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, pyrazine is primarily located in the cytoplasm. Pyrazine is a sweet corn, barley, and hazelnut tasting compound that can be found in fenugreek and kohlrabi. This makes pyrazine a potential biomarker for the consumption of these food products.
Pyrazine is a diazine that is benzene in which the carbon atoms at positions 1 and 4 have been replaced by nitrogen atoms. It has a role as a Daphnia magna metabolite. It is a member of pyrazines and a diazine.
Pyrazine is a diazine that is benzene in which the carbon atoms at positions 1 and 4 have been replaced by nitrogen atoms. It has a role as a Daphnia magna metabolite. It is a member of pyrazines and a diazine.
Brand Name:
Vulcanchem
CAS No.:
290-37-9
VCID:
VC0050134
InChI:
InChI=1S/C4H4N2/c1-2-6-4-3-5-1/h1-4H
SMILES:
C1=CN=CC=N1
Molecular Formula:
C4H4N2
Molecular Weight:
80.09 g/mol
Pyrazine
CAS No.: 290-37-9
Reference Standards
VCID: VC0050134
Molecular Formula: C4H4N2
Molecular Weight: 80.09 g/mol
CAS No. | 290-37-9 |
---|---|
Product Name | Pyrazine |
Molecular Formula | C4H4N2 |
Molecular Weight | 80.09 g/mol |
IUPAC Name | pyrazine |
Standard InChI | InChI=1S/C4H4N2/c1-2-6-4-3-5-1/h1-4H |
Standard InChIKey | KYQCOXFCLRTKLS-UHFFFAOYSA-N |
SMILES | C1=CN=CC=N1 |
Canonical SMILES | C1=CN=CC=N1 |
Boiling Point | 115.0 °C |
Melting Point | 55.0 °C Mp 54-56 ° (47 °) 54-56°C |
Physical Description | Solid deliquescent crystals or wax-like solid with a pungent, sweet, corn-like, nutty odou |
Description | Pyrazine, also known as 1, 4-diazin or p-diazine, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Pyrazine exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, pyrazine is primarily located in the cytoplasm. Pyrazine is a sweet corn, barley, and hazelnut tasting compound that can be found in fenugreek and kohlrabi. This makes pyrazine a potential biomarker for the consumption of these food products. Pyrazine is a diazine that is benzene in which the carbon atoms at positions 1 and 4 have been replaced by nitrogen atoms. It has a role as a Daphnia magna metabolite. It is a member of pyrazines and a diazine. |
Solubility | freely soluble in water, organic solvents very soluble (in ethanol) |
Synonyms | 1,4-Diazabenzene; 1,4-Diazine; NSC 400221; Paradiazine; Piazine; p-Diazine |
Vapor Pressure | 10.81 mmHg |
PubChem Compound | 9261 |
Last Modified | Nov 11 2021 |
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